Cas no 1228581-11-0 (tert-butyl 3-cyano-3-(fluoromethyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-cyano-3-(fluoromethyl)azetidine-1-carboxylate
• CAS No: 1228581-11-0
• MF: C₁₀H₁₅FN₂O₂
• MW: 214.236706018448
• CID: 5304683
• Update Time: 2026-03-10

tert-butyl 3-cyano-3-(fluoromethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-cyano-3-(fluoromethyl)azetidine-1-carboxylate

• Inchi： 1S/C10H15FN2O2/c1-9(2,3)15-8(14)13-6-10(4-11,5-12)7-13/h4,6-7H2,1-3H3
• InChI Key： MPFWJMKSMHVFDS-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C#N)(CF)C1

Additional information on tert-butyl 3-cyano-3-(fluoromethyl)azetidine-1-carboxylate

tert-butyl 3-cyano-3-(fluoromethyl)azetidine-1-carboxylate: A Comprehensive Overview

tert-butyl 3-cyano-3-(fluoromethyl)azetidine-1-carboxylate (CAS No. 1228581-11-0) is a unique organic compound with a complex structure that has garnered attention in various fields of chemistry and pharmacology. This compound, characterized by its azetidine ring system, has been the subject of recent studies due to its potential applications in drug design and materials science. The molecule's structure, which includes a tert-butyl group, a cyano substituent, and a fluoromethyl group, makes it a versatile building block for further chemical modifications.

The azetidine ring, a four-membered cyclic amine, is a key feature of this compound. Its small ring size introduces significant ring strain, which can be exploited in synthetic chemistry to create reactive intermediates. The presence of the cyano group (-CN) adds electron-withdrawing properties, enhancing the molecule's reactivity in certain reactions. Meanwhile, the fluoromethyl group (-CH2F) introduces both electron-withdrawing effects and hydrophobicity, making it suitable for applications in medicinal chemistry where fine-tuning of physicochemical properties is crucial.

Recent research has focused on the synthesis and characterization of tert-butyl 3-cyano-3-(fluoromethyl)azetidine-1-carboxylate. Scientists have explored various synthetic pathways to construct this molecule, including ring-closing metathesis and nucleophilic substitution reactions. These studies have highlighted the importance of stereochemistry in determining the compound's properties. For instance, the configuration of the azetidine ring can significantly influence its solubility and bioavailability.

In terms of applications, this compound has shown promise in drug discovery efforts. Its structure resembles certain pharmacophores found in bioactive molecules, making it a valuable starting material for designing potential therapeutic agents. For example, researchers have investigated its ability to inhibit specific enzymes involved in disease pathways. The fluoromethyl group has been particularly useful in modulating the compound's lipophilicity, which is critical for drug absorption and distribution.

The carboxylate ester functionality present in this compound also plays a role in its versatility. It can be readily converted into other forms, such as free acids or other esters, depending on the desired application. This feature makes it an attractive candidate for use in polymer chemistry as well. Recent studies have explored its potential as a monomer for synthesizing novel polymers with tailored mechanical and thermal properties.

From an environmental perspective, understanding the degradation pathways of tert-butyl 3-cyano-3-(fluoromethyl)azetidine-1-carboxylate is essential for assessing its ecological impact. Researchers have examined its biodegradability under various conditions and found that it undergoes hydrolysis under specific pH conditions. These findings are crucial for ensuring that its use does not pose long-term risks to ecosystems.

In conclusion, tert-butyl 3-cyano-3-(fluoromethyl)azetidine-1-carboxylate (CAS No. 1228581-11-0) is a multifaceted compound with significant potential across multiple disciplines. Its unique structure provides a platform for innovative chemical transformations and applications in drug development and materials science. As research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological advancements.